Cas no 156848-83-8 (β-D-Glucopyranoside, (1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl)

• Product Name: β-D-Glucopyranoside, (1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl
• CAS No: 156848-83-8
• MF: C₂₁H₃₆O₈
• MW: 416.505747795105
• CID: 218018
• Update Time: 2024-03-01

β-D-Glucopyranoside, (1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl
• b-D-Glucopyranoside,(1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthale
• b-D-Glucopyranoside, 1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl,[1R-(1a,2b,4ab,5a,8aa)]-
• Erigeside A
• CID 101666177
• β-D-Glucopyranoside, (1R,2S,4aR,5R,8aR)-1,2,3,4,4a,5,6,8a-octahydro-5,8a-dihydroxy-1,4a-dimethyl-7-(1-methylethyl)-2-naphthalenyl

• Inchi： 1S/C21H36O8/c1-10(2)12-7-15(23)20(4)6-5-13(11(3)21(20,27)8-12)28-19-18(26)17(25)16(24)14(9-22)29-19/h8,10-11,13-19,22-27H,5-7,9H2,1-4H3/t11-,13?,14-,15-,16-,17+,18-,19-,20-,21-/m1/s1
• InChI Key： LWQGZMAYUVBAKT-ZKFOLKNXSA-N
• SMILES： O[C@@]12C=C(C(C)C)C[C@H]([C@@]1(C)CCC([C@H]2C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 624
• Topological Polar Surface Area: 140

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 604.7±55.0 °C(Predicted)
• pka: 12.91±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides